4-[(Dimethylamino)methyl]benzoic acid

Specification

• CAS No.: 18364-71-1
• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: 4-[(dimethylamino)methyl]benzoic acid
• Standard InChI: InChI=1S/C10H13NO2/c1-11(2)7-8-3-5-9(6-4-8)10(12)13/h3-6H,7H2,1-2H3,(H,12,13)
• Standard InChI Key: ABFSTRGQQNSRNH-UHFFFAOYSA-N
• SMILES: CN(C)CC1=CC=C(C=C1)C(=O)O
• Canonical SMILES: C[NH+](C)CC1=CC=C(C=C1)C(=O)[O-]

Introduction

4-[(Dimethylamino)methyl]benzoic acid is a chemical compound with the molecular formula C$_{10}$H$_{13}$NO$_{2}$ and a molecular weight of approximately 179.22 g/mol. It is also known by several synonyms, including 4-((Dimethylamino)methyl)benzoic acid and Benzoic acid, 4-[(dimethylamino)methyl]-. This compound is of interest in various chemical and pharmaceutical applications due to its unique structure and properties.

Synonyms and Related Compounds

4-[(Dimethylamino)methyl]benzoic acid has several synonyms, including 4-((Dimethylamino)methyl)benzoic acid and Benzoic acid, 4-[(dimethylamino)methyl]-. Its hydrochloride salt, 4-[(dimethylamino)methyl]benzoic acid hydrochloride, is also commonly referenced.

Related Compounds

• Parent Compound: The parent compound of 4-[(Dimethylamino)methyl]benzoic acid is benzoic acid, with modifications including the addition of a dimethylamino group attached via a methylene bridge.

• Hydrochloride Salt: The hydrochloride salt of this compound is used in various applications, including as a reagent in chemical synthesis.

Applications and Uses

While specific applications of 4-[(Dimethylamino)methyl]benzoic acid are not widely documented, compounds with similar structures are often used in pharmaceutical synthesis and as intermediates in the production of other chemicals. The presence of a dimethylamino group can impart unique properties, such as increased solubility or reactivity, making it useful in various chemical transformations.

Safety and Handling

Information on the safety and handling of 4-[(Dimethylamino)methyl]benzoic acid is limited, but its hydrochloride salt is noted to be harmful if swallowed, causes skin irritation, and may cause respiratory irritation. Proper handling and safety precautions should be taken when working with this compound.

Safety Data Table

Hazard	Description
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

Availability and Purity

4-[(Dimethylamino)methyl]benzoic acid is available from various chemical suppliers with purity levels typically around 95% to 96%. Prices vary based on the supplier and quantity purchased.

Availability Table

Supplier	Product Data	Purity	Price Range
Cymit Quimica	CAS 18364-71-1	95%	€109.00 - €600.00
Fisher Scientific	1g, 96.000%	96%	Not specified